Cas no 62358-73-0 (5-Chloro-7-methyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 5-Chloro-7-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 62358-73-0
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 1093797
• PubChem ID: 72942893
• Update Time: 2025-10-18

5-Chloro-7-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-7-methyl-2,3-dihydro-1H-inden-1-one
• 5-chloro-7-methyl-2,3-dihydroinden-1-one
• WLZ3245
• F52803
• 5-Chloro-7-methyl-1-indanone
• AMY27974
• 62358-73-0

• Inchi： 1S/C10H9ClO/c1-6-4-8(11)5-7-2-3-9(12)10(6)7/h4-5H,2-3H2,1H3
• InChI Key： YUZJSMSRZDCHKC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2C(CCC=2C=1)=O

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-Chloro-7-methyl-2,3-dihydro-1H-inden-1-one

Recent Advances in the Study of 5-Chloro-7-methyl-2,3-dihydro-1H-inden-1-one (CAS: 62358-73-0)

The compound 5-Chloro-7-methyl-2,3-dihydro-1H-inden-1-one (CAS: 62358-73-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indanone derivative has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Chloro-7-methyl-2,3-dihydro-1H-inden-1-one effectively suppresses the activation of NF-κB, a critical transcription factor involved in inflammatory responses. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has highlighted its anticancer potential. A study conducted by researchers at the University of Cambridge in 2024 revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action involves the induction of apoptosis through the mitochondrial pathway, as evidenced by the upregulation of caspase-3 and caspase-9 activities. The study also noted that the compound's methyl and chloro substituents play a crucial role in its bioactivity, providing insights for further structural optimization.

The synthetic pathways for 5-Chloro-7-methyl-2,3-dihydro-1H-inden-1-one have also been a focus of recent investigations. A 2024 paper in Organic Letters described an efficient, scalable synthesis method using a palladium-catalyzed cross-coupling reaction. This method offers higher yields and fewer byproducts compared to traditional approaches, making it more suitable for industrial-scale production. The authors emphasized the importance of this advancement in meeting the growing demand for the compound in preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 5-Chloro-7-methyl-2,3-dihydro-1H-inden-1-one. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further formulation optimization to enhance its therapeutic efficacy. Additionally, long-term toxicity studies are needed to ensure its safety profile. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 5-Chloro-7-methyl-2,3-dihydro-1H-inden-1-one (CAS: 62358-73-0) represents a promising candidate for the development of new therapeutic agents. Its dual anti-inflammatory and anticancer properties, coupled with recent advancements in synthetic chemistry, position it as a valuable molecule for future drug discovery efforts. Continued research is essential to fully unlock its potential and overcome existing challenges in its clinical application.